Cas no 2639451-37-7 (tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate)

tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate structure
2639451-37-7 structure
Product Name:tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate
CAS No:2639451-37-7
MF:C14H28N2O2
MW:256.384324073792
CID:5641240
PubChem ID:165896422
Update Time:2025-07-22

tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
    • 2639451-37-7
    • EN300-27782852
    • tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate
    • Inchi: 1S/C14H28N2O2/c1-11(13(17)18-14(2,3)4)9-16-8-6-7-12(10-16)15-5/h11-12,15H,6-10H2,1-5H3
    • InChI Key: FEZAHLIZPVDDGK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C(C)CN1CCCC(C1)NC)=O

Computed Properties

  • Exact Mass: 256.215078140g/mol
  • Monoisotopic Mass: 256.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.6Ų

tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27782852-1g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7
1g
$986.0 2023-09-09
Enamine
EN300-27782852-5g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7
5g
$2858.0 2023-09-09
Enamine
EN300-27782852-10g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7
10g
$4236.0 2023-09-09
Enamine
EN300-27782852-0.05g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
0.05g
$827.0 2025-03-19
Enamine
EN300-27782852-0.1g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
0.1g
$867.0 2025-03-19
Enamine
EN300-27782852-0.25g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
0.25g
$906.0 2025-03-19
Enamine
EN300-27782852-0.5g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
0.5g
$946.0 2025-03-19
Enamine
EN300-27782852-1.0g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
1.0g
$986.0 2025-03-19
Enamine
EN300-27782852-2.5g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
2.5g
$1931.0 2025-03-19
Enamine
EN300-27782852-5.0g
tert-butyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
2639451-37-7 95.0%
5.0g
$2858.0 2025-03-19

Additional information on tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate

Introduction to Tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate (CAS No. 2639451-37-7)

Tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate, with the chemical identifier CAS No. 2639451-37-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate incorporates several key functional groups that contribute to its unique properties. The presence of a piperidine ring, substituted with a methyl group and an amino group, enhances its potential for interaction with biological targets. Additionally, the tert-butyl and carboxylate groups provide stability and influence its solubility and reactivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The piperidine scaffold is particularly relevant in this context, as it has been extensively studied for its role in central nervous system (CNS) drug design. Researchers have found that modifications to the piperidine ring can significantly alter the pharmacological profile of the compound, leading to enhanced efficacy and reduced side effects.

One of the most compelling aspects of tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate is its potential as a lead compound for the development of new therapeutic agents. Studies have shown that derivatives of piperidine-based compounds can exhibit potent activity against various neurological disorders, including depression, anxiety, and neurodegenerative diseases. The specific substitution pattern in this compound may contribute to its ability to interact with neurotransmitter receptors and signaling pathways, offering a promising avenue for further investigation.

The synthesis of tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as multi-step reactions involving nucleophilic substitution and condensation reactions have been employed to construct the desired molecular framework.

The pharmacokinetic properties of tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which may influence its bioavailability and tissue distribution.

In addition to its potential therapeutic applications, tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate may also find utility in research settings as a tool compound. Its unique structure allows researchers to probe the mechanisms of various biological pathways and identify new targets for drug development. By studying the interactions of this compound with biological systems, scientists can gain insights into how it affects cellular processes and potentially identify new therapeutic strategies.

The future direction of research on tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylpropanoate is likely to focus on optimizing its pharmacological properties and exploring new applications. Efforts may be directed towards developing more potent derivatives or exploring its use in combination therapies. Additionally, computational methods such as molecular modeling and virtual screening may be employed to identify new analogs with improved characteristics.

In conclusion, tert-butyl 2-methyl-3-3-(methylamino)piperidin-1-ylopropanoate (CAS No. 2639451-37) represents a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing our understanding of neurological and inflammatory diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.